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Compound of Interest

Compound Name: 1-allylpiperidine

Cat. No.: B084037 Get Quote

Application Note
This document provides a detailed protocol for the purification of 1-allylpiperidine by vacuum

distillation. Distillation is a fundamental technique for the purification of liquid compounds based

on differences in their boiling points.[1] 1-Allylpiperidine has a boiling point of 152°C at

atmospheric pressure.[2][3] Distillation at this temperature is on the borderline for thermal

stability, and to minimize the risk of decomposition, vacuum distillation is the recommended

method.[4][5][6] This technique allows for the distillation of compounds at a reduced pressure,

which significantly lowers their boiling point.[5][6][7] This protocol is intended for researchers,

scientists, and drug development professionals requiring high-purity 1-allylpiperidine for their

work.

Quantitative Data Summary
A summary of the relevant physical and chemical properties of 1-allylpiperidine is provided in

the table below. This data is crucial for the successful execution of the distillation protocol.
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Property Value Reference

CAS Number 14446-67-4 [2][3][8][9][10]

Molecular Formula C8H15N [3][10]

Molecular Weight 125.21 g/mol [3]

Boiling Point (atm) 152°C [2][3]

Melting Point 51-52°C [2][3]

Density 0.9108 g/mL (estimate) [2][3]

Refractive Index 1.4580 [2][3]

Water Solubility Not miscible or difficult to mix [3][8]

Experimental Protocol: Vacuum Distillation of 1-
Allylpiperidine
This protocol outlines the procedure for the purification of 1-allylpiperidine using vacuum

distillation.

1. Materials and Equipment:

Crude 1-allylpiperidine

Round-bottom flask (appropriate size for the volume of crude material)

Short-path distillation head or Claisen adapter[11]

Thermometer and thermometer adapter

Condenser

Receiving flask(s)

Vacuum adapter
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Vacuum pump with a trap[11][12]

Heating mantle with a stirrer or a stirring hot plate with a magnetic stir bar[12]

Lab jack

Keck clips or other joint clamps

Vacuum grease

Boiling chips or a magnetic stir bar for bump prevention (stir bar is preferred for vacuum

distillation)[12]

Glass wool or aluminum foil for insulation (optional)[12]

Dry ice/acetone or liquid nitrogen for the vacuum trap

2. Pre-Distillation Preparation:

Drying (Optional but Recommended): If the crude 1-allylpiperidine is suspected to contain

water, it should be pre-dried. Add a suitable drying agent, such as anhydrous potassium

carbonate (K2CO3) or sodium sulfate (Na2SO4), to the crude liquid. Swirl the mixture and let

it stand for several hours or overnight. Decant or filter the dried liquid into the distillation

flask. For piperidine derivatives, drying over solid potassium hydroxide (KOH) can also be

effective.[13]

Apparatus Assembly:

Assemble the vacuum distillation apparatus as shown in the workflow diagram below.

Ensure all glassware is clean and dry.

Grease all ground-glass joints lightly to ensure a good seal under vacuum.[11]

Place a magnetic stir bar in the round-bottom flask containing the crude 1-allylpiperidine.

Connect the flask to the distillation head.
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Insert the thermometer into the thermometer adapter, ensuring the top of the bulb is level

with the side arm of the distillation head leading to the condenser.

Attach the condenser and the receiving flask.

Connect the vacuum adapter to the end of the condenser and to the vacuum trap.

Connect the vacuum trap to the vacuum pump using thick-walled tubing.[11]

Secure all connections with Keck clips.

3. Distillation Procedure:

Start the Condenser and Stirring: Begin the flow of cold water through the condenser and

start the magnetic stirrer.[12]

Apply Vacuum: Turn on the vacuum pump to slowly evacuate the system. The pressure

inside the apparatus will decrease. Monitor for any leaks (indicated by a hissing sound).[11]

Heating: Once a stable vacuum is achieved, begin to gently heat the distillation flask using

the heating mantle.[11] The heating bath temperature should generally be set 20-30°C

higher than the expected boiling point of the liquid at the applied pressure.[4]

Fraction Collection:

Initially, any low-boiling impurities will distill. It is advisable to collect this first fraction in a

separate receiving flask.

As the temperature rises and stabilizes, the desired product, 1-allylpiperidine, will begin

to distill. Record the temperature and pressure at which the main fraction is collected.

If the distillation is slow, the distillation head and neck can be insulated with glass wool or

aluminum foil to minimize heat loss.[12]

Stopping the Distillation:

Once the majority of the product has been collected and the temperature begins to drop or

rise significantly, stop the distillation.
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Remove the heating mantle and allow the system to cool to room temperature.[11]

Crucially, vent the system to atmospheric pressure before turning off the vacuum pump.

This can be done by opening a stopcock on the vacuum adapter or by carefully removing

the tubing from the vacuum pump inlet.[11]

Turn off the vacuum pump.

Turn off the condenser water and disassemble the apparatus.

4. Post-Distillation:

Weigh the purified 1-allylpiperidine and calculate the yield.

Confirm the purity of the distilled product using appropriate analytical techniques such as

Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) spectroscopy, or Infrared

(IR) spectroscopy.

Workflow Diagram
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Caption: Workflow for the Purification of 1-Allylpiperidine by Vacuum Distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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